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Compound of Interest

Compound Name: Americium-241

Cat. No.: B077009

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and operational plans for researchers, scientists, and drug development
professionals handling Americium-241 (Am-241). Adherence to these procedures is essential
to ensure safety and compliance.

Americium-241 is a man-made radioactive metal primarily utilized in ionization smoke
detectors and as a neutron source.[1][2] It is predominantly an alpha emitter, with a secondary
weak gamma radiation byproduct.[3][4] The primary hazard associated with Am-241 is internal
exposure through inhalation or ingestion, which can lead to the concentration of the
radionuclide in the bones, liver, and muscles, posing a long-term cancer risk.[1][4]

Radiation Characteristics and Safety Data

Understanding the radiological properties of Americium-241 is fundamental to safe handling.
Key data is summarized below.
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Property Value Source(s)
Half-Life 432.2 years [4115][6]
Primary Emissions Alpha patrticles (a) 3114171
Weak Gamma rays (y) [B1141[7]

Specific Activity 127 GBg/g [5]

o 0.106 mm of lead reduces
Shielding for Gamma [8]
gamma dose by 90%

Annual dose limits for occupational exposure must be strictly observed.

Population Annual Dose Limit Source(s)

50 mSv in one year, or 100
Nuclear Energy Workers _ [519]
mSyv total over five years

Pregnant Nuclear Energy 4 mSv over the balance of the

[51[°]
Workers pregnancy
Non-Nuclear Energy Workers 1 mSv per year [519]

The Annual Limit on Intake (ALI) for Am-241, which is the activity that would result in a
committed effective dose of 5 rem (0.05 Sv) to the whole body or 50 rem (0.5 Sv) to any
individual organ, underscores its high internal radiotoxicity.[8]

Annual Limit on Intake

Intake Route Source(s)
(ALI)

Inhalation 0.006 uCi (0.222 kBq) [5]18]

Ingestion 0.8 uCi (29.6 kBq) [518]

Operational Plan: Handling Americium-241
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A systematic approach is crucial for minimizing exposure and preventing contamination. The
following workflow outlines the key stages of handling Am-241 in a laboratory setting.

Preparation Phase

Risk Assessment & Work Plan

Designate Work Area

Assemble PPE & Equipment

Don PPE

Perform Work with Am-241
(Use indirect tools, work in hood if unsealed)

Continuous Monitoring
(Survey meter, wipe tests)

Post-Handling Phase

Secure Am-241 Source

\

Decontaminate Work Area

Y

Survey Personnel & Area

\
Doff & Dispose of PPE

Waste Manageg;ent & Disposal

Segregate Radioactive Waste

Log Waste in Inventory

Store Waste Securely

Arrange for Licensed Disposal
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Workflow for safe handling of Americium-241.

Experimental Protocols: Step-by-Step Guidance
Preparation and Area Setup

e Designate a Controlled Area: Cordon off a specific area for handling Am-241. Post
appropriate radiation warning signs.

» Cover Surfaces: Cover all lab benches and work surfaces with plastic-backed absorbent
paper to contain any potential spills.[7][10]

o Assemble Equipment: Ensure all necessary handling tools (e.g., tongs, forceps) are
available to minimize direct contact and increase distance from the source.[7]

 Verify Instrumentation: Confirm that a calibrated Geiger-Mueller survey meter with a pancake
probe or a thin-window Nal probe is operational and within the designated area.[7][8]

e Fume Hood: For any work with unsealed or potentially dispersible Am-241 (powders, liquids),
all operations must be conducted within a certified fume hood.[6][8]

Personal Protective Equipment (PPE) Protocol

The minimum required PPE for handling radioactive materials must be worn.[7]

e Donning (Putting On) PPE:

o

Inner Gloves: Don a pair of disposable nitrile or latex gloves.

[¢]

Lab Coat: Wear a full-length lab coat, ensuring it is fully buttoned with sleeves rolled down.
[10]

[¢]

Safety Glasses: Wear safety glasses or goggles for eye protection.[10][11]

[¢]

Dosimetry: Wear body badges as required by your institution's radiation safety program.[7]
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o Quter Gloves: Don a second pair of longer gloves, pulling the cuffs over the sleeves of the
lab coat.[10] Consider taping the gloves to the coat sleeves for added security.[10]

» Doffing (Taking Off) PPE:

o Quter Gloves: Remove the outer pair of gloves, turning them inside out as you remove
them. Dispose of them in the designated radioactive waste container.

o Lab Coat: Remove the lab coat, folding it inward to contain any potential contamination.
Place it in the designated receptacle.

o Safety Glasses: Remove eye protection.

o Inner Gloves: Remove the inner pair of gloves and dispose of them in the radioactive
waste.

o Hand Washing: Wash hands thoroughly with soap and water.[5]

o Personal Survey: After removing all PPE, monitor your hands, clothing, and body for any
contamination using a survey meter.

Post-Handling and Decontamination

e Area Survey: After handling is complete, thoroughly survey the work area, tools, and
equipment for contamination.[6]

o Wipe Tests: Perform and record wipe tests as required by your radiation safety program
(e.g., monthly and after experiments) to detect removable contamination.[7]

o Decontamination: If contamination is found, decontaminate the area using appropriate
cleaning agents. If clothing becomes contaminated, remove it immediately and place it in a
labeled bag for assessment by radiation safety personnel. Keep a spare set of clothes in the
lab.[10]

Disposal Plan

Proper disposal is a critical component of the Am-241 lifecycle to prevent environmental
contamination and ensure regulatory compliance.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://www.stuarthunt.com/de/cache/modules_elements/103/Americium-241-Sealed.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2016/11/Am-241.pdf
https://case.edu/ehs/sites/default/files/2024-06/Am241.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Waste Segregation: All waste generated from handling Am-241, including PPE, absorbent
paper, and consumables, must be segregated into designated radioactive waste containers.
[8][12] Avoid mixing radioactive waste with chemical or biological waste.[7]

e Inventory Management: Maintain a precise inventory of all radioactive material, including
accurate records of all receipts, transfers, and disposals.[7]

o Storage: Shield waste containers as needed to maintain dose rates As Low As Reasonably
Achievable (ALARA).[7] Store waste in a secure, designated area.

o Disposal Pathway:

o Contact your institution's Environmental Health and Safety (EHS) or Radiation Safety
Officer (RSO) for all disposal needs.[7]

o Waste containing Am-241 is classified as transuranic (TRU) waste if its activity exceeds
100 nanocuries per gram.[2]

o Disposal pathways for Am-241 can be limited and are highly regulated.[13] Professional
disposal through a licensed radioactive waste facility is mandatory.[14] Do not dispose of
Am-241 in the regular trash or via sewer drains unless explicitly permitted for minute
quantities under institutional guidelines.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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